Cas no 1262404-82-9 (4,4,5,5-Tetramethyl-2-[4-[(2-methylphenoxy)methyl]phenyl]-1,3,2-dioxaborolane)

• Product Name: 4,4,5,5-Tetramethyl-2-[4-[(2-methylphenoxy)methyl]phenyl]-1,3,2-dioxaborolane
• CAS No: 1262404-82-9
• MF: C₂₀H₂₅BO₃
• MW: 324.221706151962
• MDL: MFCD22493769
• CID: 4565886
• PubChem ID: 130161714
• Update Time: 2025-09-20

4,4,5,5-Tetramethyl-2-[4-[(2-methylphenoxy)methyl]phenyl]-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 4,4,5,5-tetramethyl-2-(4-(o-tolyloxymethyl)phenyl)-1,3,2-dioxaborolane
• 4,4,5,5-tetramethyl-2-{4-[(2-methylphenoxy)methyl]phenyl}-1,3,2-dioxaborolane
• 4,4,5,5-Tetramethyl-2-[4-[(2-methylphenoxy)methyl]phenyl]-1,3,2-dioxaborolane
• 4,4,5,5-Tetramethyl-2-(4-((o-tolyloxy)methyl)phenyl)-1,3,2-dioxaborolane
• 4,4,5,5-tetramethyl-2-[4-(2-methylphenoxymethyl)phenyl]-1,3,2-dioxaborolane
• 1262404-82-9
• D93952
• AKOS037644932
• starbld0006606
• AS-55516

• MDL： MFCD22493769
• Inchi： 1S/C20H25BO3/c1-15-8-6-7-9-18(15)22-14-16-10-12-17(13-11-16)21-23-19(2,3)20(4,5)24-21/h6-13H,14H2,1-5H3
• InChI Key： QXEZGNJRKQEFLI-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC(COC3C=CC=CC=3C)=CC=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 324.1896748g/mol
• Monoisotopic Mass: 324.1896748g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.7